![molecular formula C7H18Cl2N2O B6221534 (3S,5R)-5-[(dimethylamino)methyl]pyrrolidin-3-ol dihydrochloride CAS No. 2757961-74-1](/img/no-structure.png)
(3S,5R)-5-[(dimethylamino)methyl]pyrrolidin-3-ol dihydrochloride
Overview
Description
(3S,5R)-5-[(dimethylamino)methyl]pyrrolidin-3-ol dihydrochloride, also known as N-methyl-3-pyrrolidin-3-ol dihydrochloride and abbreviated as NMP-dihydrochloride, is a synthetic compound with a wide range of applications in scientific research. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of NMP-dihydrochloride.
Scientific Research Applications
NMP-dihydrochloride has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, pesticides, and other compounds. It is also used as a catalyst in the synthesis of various polymers, such as polyurethanes and polyamides. Additionally, it is used in the synthesis of various types of nanomaterials, such as carbon nanotubes, quantum dots, and graphene.
Mechanism of Action
NMP-dihydrochloride acts as a nucleophile, forming a covalent bond with a substrate molecule. This covalent bond is formed between the nitrogen atom of the NMP-dihydrochloride molecule and the electrophilic site on the substrate molecule. This covalent bond is then broken, releasing the NMP-dihydrochloride molecule and resulting in the formation of a new product.
Biochemical and Physiological Effects
NMP-dihydrochloride has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that NMP-dihydrochloride can inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and cytochrome P450 (CYP450). Additionally, NMP-dihydrochloride has been found to have antioxidant, anti-inflammatory, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
NMP-dihydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is a stable compound that can be stored for long periods of time without significant degradation. Additionally, it is a relatively non-toxic compound, making it safe for use in laboratory experiments. However, NMP-dihydrochloride does have some limitations. It is not soluble in water, making it difficult to use in aqueous solutions. Additionally, NMP-dihydrochloride can react with other compounds in the reaction mixture, leading to the formation of unwanted byproducts.
Future Directions
NMP-dihydrochloride has a wide range of potential applications in scientific research. It could be used to synthesize various types of nanomaterials, such as carbon nanotubes and quantum dots, as well as various types of polymers. Additionally, it could be used in the synthesis of various pharmaceuticals, pesticides, and other organic compounds. Additionally, further research into the biochemical and physiological effects of NMP-dihydrochloride could lead to the development of new therapeutic agents. Finally, further research into the synthesis of NMP-dihydrochloride could lead to the development of more efficient and cost-effective methods for its production.
Synthesis Methods
NMP-dihydrochloride is synthesized from the reaction of (3S,5R)-5-[(dimethylamino)methyl]pyrrolidin-3-ol dihydrochlorideyrrolidin-3-ol (NMP) with hydrochloric acid, forming NMP-dihydrochloride and water. The reaction is carried out in an inert atmosphere such as nitrogen or argon, and the temperature of the reaction is kept below 40°C. The reaction is typically carried out in a three-necked flask equipped with a condenser, a thermometer, and a stirrer. The reaction is typically complete within 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S,5R)-5-[(dimethylamino)methyl]pyrrolidin-3-ol dihydrochloride involves the conversion of a starting material to an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include protection of the hydroxyl group, alkylation of the nitrogen atom, and deprotection of the hydroxyl group.", "Starting Materials": [ "3-hydroxypyrrolidine", "dimethylamine", "paraformaldehyde", "hydrochloric acid", "sodium hydroxide", "potassium carbonate", "methylene chloride", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: Protection of the hydroxyl group in 3-hydroxypyrrolidine using paraformaldehyde and hydrochloric acid to yield 3-(chloromethyl)pyrrolidine.", "Step 2: Alkylation of the nitrogen atom in 3-(chloromethyl)pyrrolidine with dimethylamine in the presence of potassium carbonate and methylene chloride to yield (3S,5R)-5-[(dimethylamino)methyl]pyrrolidine.", "Step 3: Deprotection of the hydroxyl group in (3S,5R)-5-[(dimethylamino)methyl]pyrrolidine using sodium hydroxide and methanol to yield (3S,5R)-5-[(dimethylamino)methyl]pyrrolidin-3-ol.", "Step 4: Formation of the dihydrochloride salt of (3S,5R)-5-[(dimethylamino)methyl]pyrrolidin-3-ol by reacting with hydrochloric acid in diethyl ether." ] } | |
CAS RN |
2757961-74-1 |
Molecular Formula |
C7H18Cl2N2O |
Molecular Weight |
217.1 |
Purity |
95 |
Origin of Product |
United States |
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